![molecular formula C32H27N3O9S3 B1207525 Acid Blue 22 free acid CAS No. 87099-13-6](/img/structure/B1207525.png)
Acid Blue 22 free acid
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Overview
Description
NSC 56820 is an amino sulfonic acid that is 4-[(4-methylenecyclohexa-2,5-dien-1-ylidene)amino]benzenesulfonic acid in which the hydrogens of the methylene group are replaced by 4-amino-3-methyl-5-sulfophenyl and 4-[(4-sulfophenyl)amino]phenyl groups. The disodium salt is the biological stain C.I. Acid Blue 22, also known as water blue. It is an organosulfonic acid, a ketimine and an amino sulfonic acid. It is a conjugate acid of a NSC 56820(2-).
Scientific Research Applications
Wastewater Treatment : Acid Blue 22 is used in studies related to wastewater treatment. One study focused on the electrochemical oxidation of wastewater containing Acid Blue 22 using a boron-doped diamond electrode. This process was effective in removing Chemical Oxygen Demand (COD) and color from the wastewater, highlighting the potential of this method in treating dye-laden industrial effluents (Panizza & Cerisola, 2008).
Dye Adsorption : Research has been conducted on the adsorption of dyes like Acid Blue 22 onto materials like hydrolyzed wheat straw and beech sawdust. These studies demonstrate the potential of using low-cost, sustainable materials for the removal of dyes from wastewater, which is essential for environmental protection (Batzias et al., 2009); (Batzias & Sidiras, 2007).
Environmental Impact and Recovery : A study examined the recovery and reuse of nitric acid from effluents containing free nitric acid and different metal nitrates. This research is relevant due to the environmental impact of nitrate contamination, which can lead to issues like Blue-Baby-Syndrome in drinking water (Jaiswal et al., 2015).
Chemical Analysis Techniques : Acid Blue 22 is also used in the development and testing of analytical methods. For instance, one study developed a method for determining acidic dyes in edible packaging using high-performance liquid chromatography-tandem mass spectrometry, which is crucial for food safety (Su et al., 2015).
properties
CAS RN |
87099-13-6 |
---|---|
Molecular Formula |
C32H27N3O9S3 |
Molecular Weight |
693.8 g/mol |
IUPAC Name |
2-amino-3-methyl-5-[[4-(4-sulfoanilino)phenyl]-[4-(4-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]methyl]benzenesulfonic acid |
InChI |
InChI=1S/C32H27N3O9S3/c1-20-18-23(19-30(32(20)33)47(42,43)44)31(21-2-6-24(7-3-21)34-26-10-14-28(15-11-26)45(36,37)38)22-4-8-25(9-5-22)35-27-12-16-29(17-13-27)46(39,40)41/h2-19,34H,33H2,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44) |
InChI Key |
WXESCRGMRLUOGU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1N)S(=O)(=O)O)C(=C2C=CC(=NC3=CC=C(C=C3)S(=O)(=O)O)C=C2)C4=CC=C(C=C4)NC5=CC=C(C=C5)S(=O)(=O)O |
Canonical SMILES |
CC1=CC(=CC(=C1N)S(=O)(=O)O)C(=C2C=CC(=NC3=CC=C(C=C3)S(=O)(=O)O)C=C2)C4=CC=C(C=C4)NC5=CC=C(C=C5)S(=O)(=O)O |
Other CAS RN |
28631-66-5 87099-13-6 744951-46-0 |
Pictograms |
Irritant |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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